Cas no 946713-58-2 (4-(prop-2-yn-1-yloxy)methylpiperidine)

• Product Name: 4-(prop-2-yn-1-yloxy)methylpiperidine
• CAS No: 946713-58-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD08688524
• CID: 5229626
• PubChem ID: 26190978
• Update Time: 2025-05-24

4-(prop-2-yn-1-yloxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-propyn-1-yloxy)methyl]-
• 4-(prop-2-yn-1-yloxy)methylpiperidine

• MDL： MFCD08688524
• Inchi： 1S/C9H15NO/c1-2-7-11-8-9-3-5-10-6-4-9/h1,9-10H,3-8H2
• InChI Key： HHQHFQSQJUKIHT-UHFFFAOYSA-N
• SMILES： N1CCC(COCC#C)CC1

Additional information on 4-(prop-2-yn-1-yloxy)methylpiperidine

4-(Prop-2-Ynyloxy)methylpiperidine: A Comprehensive Overview

4-(Prop-2-Ynyloxy)methylpiperidine (CAS No: 946713-58-2) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring, a six-membered saturated cyclic amine, substituted with a propargyloxy group at the 4-position. This substitution imparts distinctive chemical properties, making it a valuable compound for various synthetic and functional studies.

The synthesis of 4-(Prop-2-Ynyloxy)methylpiperidine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which is particularly beneficial for large-scale production.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The piperidine ring is a common structural motif in many bioactive molecules, including antihistamines, antipsychotics, and analgesics. The propargyloxy group introduces additional functionality, allowing for further chemical modifications to tailor the compound's pharmacokinetic properties. For instance, studies have shown that 4-(Prop-2-Ynyloxy)methylpiperidine derivatives exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, 4-(Prop-2-Ynyloxy)methylpiperidine has found utility in materials science as a precursor for advanced polymers and coatings. The alkyne group present in the molecule can undergo click chemistry reactions, enabling the formation of robust cross-linked networks with desirable mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in sustainable packaging materials.

The chemical stability and reactivity of 4-(Prop-2-Ynyloxy)methylpiperidine make it an ideal candidate for exploring novel synthetic pathways. For example, its participation in enamine chemistry has opened new avenues for constructing complex heterocyclic frameworks. Enamines are versatile intermediates that can be used to synthesize a wide range of natural products and drug candidates with high efficiency.

From an environmental standpoint, the synthesis and application of 4-(Prop-2-Ynyloxy)methylpiperidine align with green chemistry principles. Researchers have developed catalytic cycles that minimize waste generation and utilize renewable feedstocks, contributing to a more sustainable chemical industry.

In conclusion, 4-(Prop-2-Ynyloxy)methylpiperidine (CAS No: 946713-58-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.